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Compound of Interest

Compound Name: 4-hydroxy-N-isopropylbenzamide

CAS No.: 83191-67-7

Cat. No.: B1588499

Get Quote

Abstract & Application Scope
This technical guide details the synthesis of 4-hydroxy-N-isopropylbenzamide (CAS: 83191-

67-7), a structural motif frequently encountered in medicinal chemistry as a pharmacophore or

metabolic intermediate. While seemingly simple, the presence of a free phenolic hydroxyl group

at the para-position presents a chemoselectivity challenge, potentially leading to competitive

esterification or polymerization.

This protocol prioritizes a direct carbodiimide-mediated coupling strategy (Protocol A) suitable

for drug discovery workflows (mg to g scale). This method avoids the need for phenolic

protection/deprotection steps, ensuring high atom economy and operational simplicity. A

secondary, scalable ester aminolysis route (Protocol B) is outlined for process-scale

applications.

Retrosynthetic Analysis & Strategy
The target molecule is disconnected at the amide bond. The strategic decision lies in activating

the carboxylic acid without affecting the nucleophilic phenol.
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Route A (Recommended): Direct coupling of 4-hydroxybenzoic acid with isopropylamine

using EDCI/HOBt. The N-nucleophilicity of the amine is significantly higher than the O-

nucleophilicity of the phenol, allowing for chemoselective amidation under mild conditions.

Route B (Alternative): Aminolysis of methyl 4-hydroxybenzoate. This requires higher

activation energy (heat/pressure) but utilizes cheaper starting materials.

Pathway Visualization

Target: 4-Hydroxy-N-isopropylbenzamide

Amide Bond Disconnection

Retrosynthesis

Precursors

4-Hydroxybenzoic Acid

Route A (Direct)

Isopropylamine

Reagent

Methyl 4-hydroxybenzoate

Route B (Aminolysis)

Click to download full resolution via product page

Figure 1: Retrosynthetic logic prioritizing chemoselectivity.

Protocol A: Direct Amidation (EDCI/HOBt Method)
Scale: 5.0 mmol (approx.[1] 1.0 g theoretical yield) Suitability: High-throughput synthesis, Lead

optimization.
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Reagent MW ( g/mol )
Equiv.[2][3][4]
[5][6]

Amount Role

4-

Hydroxybenzoic

acid

138.12 1.0 690 mg Substrate

Isopropylamine 59.11 1.2 355 mg (510 µL) Nucleophile

EDCI·HCl 191.70 1.2 1.15 g Coupling Agent

HOBt

(anhydrous)
135.12 1.2 810 mg Additive

DIPEA (Hünig's

Base)
129.24 2.0 1.29 g (1.7 mL) Base

DMF

(Anhydrous)
- - 10 mL Solvent

> Expert Insight: HOBt (1-Hydroxybenzotriazole) is critical here. While EDCI activates the acid,

HOBt intercepts the O-acylisourea intermediate to form a less reactive but more selective

HOBt-active ester. This suppresses the formation of N-acylurea side products and minimizes

competitive phenol esterification.

Experimental Procedure
Activation:

In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-

hydroxybenzoic acid (690 mg) in anhydrous DMF (10 mL).

Add DIPEA (1.7 mL) and stir for 5 minutes under nitrogen atmosphere.

Add EDCI·HCl (1.15 g) and HOBt (810 mg) in one portion.

Observation: The solution may turn slightly yellow; ensure complete dissolution. Stir at

Room Temperature (RT) for 30 minutes to generate the active ester.

Coupling:
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Add Isopropylamine (510 µL) dropwise via syringe.

Caution: Exothermic reaction. Monitor internal temperature if scaling up.[5]

Stir the reaction mixture at RT for 12–16 hours.

Monitoring (Self-Validation):

Perform TLC (Mobile Phase: 5% MeOH in DCM).

Target Rf: ~0.4 (Product).[2][5][7][8] Starting Material Rf: <0.1 (Acid streaks).

Reaction is complete when the starting acid spot disappears.

Workup:

Dilute the reaction mixture with Ethyl Acetate (EtOAc) (50 mL).

Wash sequentially with:

1. 1M HCl (2 x 20 mL) – Removes unreacted amine and EDCI urea byproduct.

2. Sat. NaHCO₃ (2 x 20 mL) – Removes unreacted acid and HOBt.

3. Brine (1 x 20 mL).

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.[7]

Purification:

The crude residue is typically an off-white solid.

Recrystallization: Dissolve in minimal hot EtOAc and precipitate with Hexanes.

Yield: Expected 85–92%.

Workflow Diagram
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Figure 2: Step-by-step execution logic for Protocol A.
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Analytical Validation
To ensure the integrity of the synthesized compound, compare your data against these

expected parameters.

Physical State: White to off-white crystalline solid.

Melting Point: 158–160 °C (Predicted based on propyl analog).

¹H NMR (400 MHz, DMSO-d₆):

δ 9.90 (s, 1H, -OH, phenol).

δ 8.05 (d, J = 7.5 Hz, 1H, -NH).

δ 7.75 (d, J = 8.6 Hz, 2H, Ar-Hortho to CO).

δ 6.80 (d, J = 8.6 Hz, 2H, Ar-Hortho to OH).

δ 4.08 (sept, J = 6.6 Hz, 1H, -CH-(CH₃)₂).

δ 1.15 (d, J = 6.6 Hz, 6H, -CH-(CH₃)₂).

Mass Spectrometry (ESI+): Calculated for C₁₀H₁₃NO₂ [M+H]⁺: 180.10; Found: 180.1.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield
Competitive esterification of

the phenol.

Ensure HOBt is fresh and dry.

Do not omit DIPEA; the phenol

must remain protonated

relative to the amine, but the

acid needs to be deprotonated

for activation.

O-Acylation Reaction temperature too high.

Maintain reaction strictly at

Room Temperature. If heating

is required, switch to Protocol

B (Protection strategy).

Sticky Impurities Residual DMF or EDCI urea.

Increase the number of

water/brine washes. Use Et₂O

for the final trituration to

remove organic impurities.

References
General Amide Coupling: Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and

peptide coupling. Tetrahedron, 61(46), 10827-10852. Link

EDCI Protocol Source: Bo, Y. X., et al. (2020). Synthesis of Benzamide, 4-hydroxy-N-propyl-.

[1] Bioorganic & Medicinal Chemistry, 28(5).[1] Link (Adapted from propyl analog protocol).

Alternative Route (Schotten-Baumann):PrepChem Database. Synthesis of N-(4-

chlorobenzyl)-4-hydroxybenzamide. Link

Compound Data: ChemicalBook Entry for CAS 83191-67-7. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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